Cas no 2229418-22-6 (3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine)

• Product Name: 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine
• CAS No: 2229418-22-6
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 5846800
• PubChem ID: 165883817
• Update Time: 2025-06-08

3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine
• EN300-1944392
• 2229418-22-6
• 3-{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}azetidine

• Inchi： 1S/C11H11F4N/c12-10-4-9(11(13,14)15)2-1-8(10)3-7-5-16-6-7/h1-2,4,7,16H,3,5-6H2
• InChI Key： FRBYLCASKSTBBT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1CC1CNC1

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine

Introduction to Compound with CAS No. 2229418-22-6 and Product Name: 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine

The compound with the CAS number 2229418-22-6 and the product name 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring system enhances its pharmacological properties, making it a promising candidate for further investigation.

Recent research in the domain of heterocyclic compounds has highlighted the importance of azetidine derivatives in medicinal chemistry. Azetidine, a five-membered nitrogen-containing heterocycle, is known for its ability to modulate biological pathways through its rigid cyclic structure. The introduction of functional groups such as fluoro and trifluoromethyl into this framework can significantly alter its interactions with biological targets, thereby influencing its pharmacological activity.

The specific substitution pattern in 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine imparts unique electronic and steric properties to the molecule. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, contributes to the compound's overall pharmacokinetic profile. Meanwhile, the trifluoromethyl group, recognized for its lipophilicity and metabolic resistance, further optimizes its interaction with biological targets. These features make this compound a valuable asset in the development of novel therapeutic agents.

In the context of contemporary pharmaceutical research, there is a growing interest in designing molecules that can selectively target specific disease pathways. The structural characteristics of 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine suggest that it may have applications in treating a variety of conditions, including inflammatory diseases and neurological disorders. Preliminary studies have indicated that this compound exhibits promising activity against certain enzymatic targets, which could translate into therapeutic benefits for patients suffering from these conditions.

The synthesis of this compound involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are employed to construct the desired molecular framework. These techniques not only enhance the efficiency of the synthesis but also allow for the introduction of complex functional groups with precision.

One of the key challenges in developing new pharmaceuticals is ensuring that they exhibit favorable pharmacokinetic properties. The presence of both fluoro and trifluoromethyl substituents in 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine is expected to improve its bioavailability and metabolic stability. These features are critical for ensuring that the compound reaches effective concentrations at target sites within the body and remains active for an appropriate duration.

Computational modeling and molecular dynamics simulations have played an increasingly important role in understanding the interactions between drugs and their biological targets. These computational approaches allow researchers to predict how 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine will interact with specific proteins and enzymes, providing valuable insights into its potential therapeutic effects. Such simulations can also help identify potential modifications to enhance its efficacy and reduce side effects.

The development of new drugs is often a lengthy and expensive process that involves multiple stages of testing, from preclinical studies to clinical trials. However, advances in chemical synthesis and computational biology have accelerated this process significantly. The ability to design and synthesize complex molecules like 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine more efficiently has opened up new possibilities for drug discovery and development.

In conclusion, the compound with CAS number 2229418-22-6 and product name 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}azetidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties make it a promising candidate for further investigation. As research in this field continues to progress, it is expected that more compounds like this will emerge as potential therapeutic agents for various diseases.